1-(1-{[1-(2-methylphenyl)-1H-pyrazol-4-yl]methyl}piperidin-3-yl)pyrrolidin-2-one

• IUPAC Name: 1-[1-[[1-(2-methylphenyl)pyrazol-4-yl]methyl]piperidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C20H26N4O/c1-16-6-2-3-8-19(16)24-14-17(12-21-24)13-22-10-4-7-18(15-22)23-11-5-9-20(23)25/h2-3,6,8,12,14,18H,4-5,7,9-11,13,15H2,1H3
• InChI Key: VLDBXENNBXLVQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(C=N2)CN3CCCC(C3)N4CCCC4=O
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

1-(1-{[1-(2-methylphenyl)-1H-pyrazol-4-yl]methyl}piperidin-3-yl)pyrrolidin-2-one, commonly known as MPHP-2201, is a synthetic cannabinoid that is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. MPHP-2201 has gained popularity in the research community due to its potential therapeutic applications in the treatment of various medical conditions.

Scientific Research Applications

MPHP-2201 has shown potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, and depression. It has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

MPHP-2201 acts on the endocannabinoid system by binding to cannabinoid receptors in the brain and body. It has a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. MPHP-2201 also has a moderate affinity for the CB2 receptor, which is involved in immune function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPHP-2201 are similar to those of other synthetic cannabinoids. It can cause a range of effects such as euphoria, relaxation, and altered perception. It can also cause adverse effects such as anxiety, paranoia, and hallucinations. MPHP-2201 has been found to have a higher potency than other synthetic cannabinoids, which can increase the risk of adverse effects.

Advantages and Limitations for Lab Experiments

MPHP-2201 has several advantages for lab experiments. It is easy to synthesize and has a high potency, which makes it useful for studying the endocannabinoid system. However, its high potency can also be a limitation as it can cause adverse effects at lower doses than other synthetic cannabinoids. Additionally, the lack of research on the long-term effects of MPHP-2201 can be a limitation for its use in lab experiments.

Future Directions

There are several future directions for research on MPHP-2201. One area of research could be the development of safer synthetic cannabinoids with lower potency and fewer adverse effects. Another area of research could be the investigation of MPHP-2201's potential therapeutic applications in the treatment of various medical conditions. Additionally, further research is needed on the long-term effects of MPHP-2201 to determine its safety for human use.
Conclusion:
In conclusion, MPHP-2201 is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications in the treatment of various medical conditions. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While MPHP-2201 has shown promise in the field of research, further studies are needed to determine its safety and efficacy for human use.

Synthesis Methods

The synthesis of MPHP-2201 involves the reaction of 1-(4-fluorophenyl)-2-methylaminopropan-1-one with 4'-methyl-1-(2-methylphenyl)-1H-pyrazol-3-yl)methanamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with pyrrolidine-2-one to yield MPHP-2201.